Cas no 1806803-90-6 (3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1806803-90-6
• MF: C₇H₂Cl₃F₂NO
• MW: 260.452685832977
• CID: 4850982
• Update Time: 2025-06-11

3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl3F2NO/c8-2-1-3(6(10)14)13-5(4(2)9)7(11)12/h1,7H
• InChI Key： MCYCENPJNPOSHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)Cl)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride

Introduction to 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806803-90-6)

3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride, identified by the CAS number 1806803-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the presence of both chloro and difluoromethyl substituents on a pyridine core, make it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

The 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride molecule is characterized by its high reactivity, which stems from the electrophilic nature of the carbonyl chloride group. This reactivity allows for facile nucleophilic addition reactions, making it an invaluable precursor in the formation of amide and ester linkages—key structural motifs in many drug molecules. The dichloro and difluoromethyl groups further enhance its utility by providing handles for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) that play critical roles in diseases such as cancer and neurodegeneration. The 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride scaffold has been leveraged to design inhibitors that disrupt aberrant signaling pathways by binding to specific PPI interfaces. For instance, studies have demonstrated its use in generating potent kinase inhibitors, where the electron-withdrawing effects of the chloro and difluoromethyl groups modulate the binding affinity and selectivity of the resulting compounds.

Moreover, the difluoromethyl group—a well-documented pharmacophore in drug discovery—imparts metabolic stability and lipophilicity to the parent molecule. This feature is particularly advantageous when designing drugs intended for oral administration, as it enhances bioavailability while minimizing susceptibility to enzymatic degradation. The 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride derivative exemplifies how strategic substitution can optimize pharmacokinetic properties without compromising efficacy.

Advances in computational chemistry have further streamlined the utilization of 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride in drug design. Molecular modeling studies have revealed that modifications to its core structure can fine-tune interactions with biological targets at a molecular level. For example, computational screening has identified derivatives with enhanced binding to bacterial enzymes involved in antibiotic resistance mechanisms. Such findings underscore the compound’s potential as a lead structure for combating multidrug-resistant pathogens—a pressing global health challenge.

The agrochemical sector has also harnessed the versatility of 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride in developing novel pesticides and herbicides. Its ability to undergo selective functionalization allows chemists to create compounds that target specific enzymatic pathways in pests while minimizing environmental impact. Recent patents highlight its role in synthesizing next-generation crop protection agents that offer improved efficacy against resistant strains of weeds and insects.

From a synthetic chemistry perspective, 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride serves as a gateway to diverse molecular architectures. Transition-metal-catalyzed reactions have been particularly instrumental in expanding its synthetic utility. For instance, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or heteroaryl groups at positions adjacent to the carbonyl chloride functionality. Such transformations have given rise to libraries of derivatives with tailored biological activities for preclinical evaluation.

The growing emphasis on green chemistry has prompted investigations into sustainable synthetic routes for 3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride production. Catalytic processes that minimize waste generation and energy consumption are being explored as alternatives to traditional multi-step syntheses. These efforts align with broader industry trends toward environmentally conscious manufacturing practices without compromising yield or purity standards.

In conclusion,3,4-Dichloro-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806803-90-6) represents a cornerstone intermediate in modern medicinal and agrochemical innovation. Its structural adaptability coupled with robust reactivity makes it indispensable for constructing high-value molecular entities targeting diverse therapeutic areas—from oncology to infectious diseases—and sustainable agricultural solutions alike.